Cas no 945743-56-6 (1-[2-Hydroxy-3-iodo-6-(4-methylphenyl)naphthalen-1-yl]-3-iodo-6-(4-methylphenyl)naphthalen-2-ol)

1-[2-Hydroxy-3-iodo-6-(4-methylphenyl)naphthalen-1-yl]-3-iodo-6-(4-methylphenyl)naphthalen-2-ol structure
945743-56-6 structure
Product Name:1-[2-Hydroxy-3-iodo-6-(4-methylphenyl)naphthalen-1-yl]-3-iodo-6-(4-methylphenyl)naphthalen-2-ol
CAS No:945743-56-6
MF:C34H24I2O2
MW:718.362113952637
CID:2190974
Update Time:2023-08-07

1-[2-Hydroxy-3-iodo-6-(4-methylphenyl)naphthalen-1-yl]-3-iodo-6-(4-methylphenyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-3,3-diiodo-6,6-dip-tolyl-1,1-binaphthyl-2,2-diol
    • 1-[2-hydroxy-3-iodo-6-(4-methylphenyl)naphthalen-1-yl]-3-iodo-6-(4-methylphenyl)naphthalen-2-ol
    • 3,3'-Diiodo-6,6'-bis(4-methylphenyl)[1,1'-binaphthalene]-2,2'-diol
    • 1-[2-Hydroxy-3-iodo-6-(4-methylphenyl)naphthalen-1-yl]-3-iodo-6-(4-methylphenyl)naphthalen-2-ol
    • Inchi: 1S/C34H24I2O2/c1-19-3-7-21(8-4-19)23-11-13-27-25(15-23)17-29(35)33(37)31(27)32-28-14-12-24(22-9-5-20(2)6-10-22)16-26(28)18-30(36)34(32)38/h3-18,37-38H,1-2H3
    • InChI Key: AQIHSPNAICLWOI-UHFFFAOYSA-N
    • SMILES: IC1=CC2C=C(C3C=CC(C)=CC=3)C=CC=2C(=C1O)C1=C(C(=CC2C=C(C3C=CC(C)=CC=3)C=CC1=2)I)O

Computed Properties

  • Exact Mass: 717.987
  • Monoisotopic Mass: 717.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 3
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

1-[2-Hydroxy-3-iodo-6-(4-methylphenyl)naphthalen-1-yl]-3-iodo-6-(4-methylphenyl)naphthalen-2-ol Related Literature

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